![molecular formula C12H14BrN3O B1475738 3-(4-Bromophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene CAS No. 2097973-86-7](/img/structure/B1475738.png)
3-(4-Bromophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene
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Overview
Description
3-(4-Bromophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene is a useful research compound. Its molecular formula is C12H14BrN3O and its molecular weight is 296.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Potential Anti-Cancer and Epidermal Growth Factor Receptor Inhibitors
A study by Fleita, Sakka, and Mohareb (2013) explored derivatives of triazaspiro[4.5]dec-8-ene, including compounds closely related to 3-(4-Bromophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene, for their biological activity as potential epidermal growth factor receptor inhibitors. Their findings indicated moderate antiproliferative activity against breast cancer cell lines, suggesting potential applications in cancer treatment (Fleita, Sakka, & Mohareb, 2013).
Synthesis and Structural Studies
Tyrkov and Yurtaeva (2019) investigated the reaction of 5-(Arylmethylidene)pyrimidine-2,4,6(1H,3H,5H)-triones with substituted benzaldehyde oximes, resulting in compounds including 2-oxa-3,7,9-triazaspiro-[4.5]dec-3-ene derivatives. This study contributes to the understanding of the synthesis and structural properties of compounds related to this compound (Tyrkov & Yurtaeva, 2019).
Novel Oxazoline Alkaloids
Xiao et al. (2016) isolated novel oxazoline alkaloids, including 1-oxa-3-azaspiro [4.5] dec-2-ene derivatives, from Gymnotheca chinensis. These compounds contribute to the understanding of natural products chemistry and could potentially inspire synthetic analogues for various applications (Xiao et al., 2016).
1,3-Dipolar Cycloaddition Reactions
Soleimani et al. (2015) demonstrated the synthesis of spiro compounds, including 4-bromo-7,9-dimethyl-1-aryl-2-oxa-3,7,9-triaza-spiro[4.5]dec-3-ene derivatives, using 1,3-dipolar cycloaddition reactions. This study adds to the understanding of reaction mechanisms and synthetic methods for such spirocyclic compounds (Soleimani et al., 2015).
Conformational Analyses of Bromo-substituted Spiro Derivatives
Bruno et al. (2004) conducted conformational analyses and structural comparisons of bromo-substituted spiro compounds, including 3-bromo-1,9-diphenyl-7-oxa-1,2,8-triazaspiro[4.4]nona-2,8-dien-6-ones. Insights from this study can be applied to understand the structural and conformational properties of related compounds (Bruno et al., 2004).
Properties
IUPAC Name |
3-(4-bromophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-3-ene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrN3O/c13-10-3-1-9(2-4-10)11-15-12(17-16-11)5-7-14-8-6-12/h1-4,14H,5-8H2,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCTFIBFEGXGXKD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12N=C(NO2)C3=CC=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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